Cas no 2138204-24-5 (sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate)

• Product Name: sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate
• CAS No: 2138204-24-5
• MF: C₇H₄BrN₂NaO₂S
• MW: 283.07763004303
• CID: 5874832
• PubChem ID: 165455388
• Update Time: 2024-01-04

sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfinate
• 2138204-24-5
• EN300-724282

• Inchi： 1S/C7H5BrN2O2S.Na/c8-4-1-5-6(13(11)12)3-10-7(5)9-2-4;/h1-3H,(H,9,10)(H,11,12);/q;+1/p-1
• InChI Key： QLQOSNIDJJWWQS-UHFFFAOYSA-M
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 281.90746g/mol
• Monoisotopic Mass: 281.90746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88Ų